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Compound of Interest

Compound Name: Z-Gly-Pro-4MbetaNA

CAS No.: 201983-16-6

Cat. No.: B12328978

Get Quote

Introduction & Mechanistic Insight
Fibroblast Activation Protein alpha (FAPα, Seprase) is a serine protease highly upregulated in

Cancer-Associated Fibroblasts (CAFs) and sites of tissue remodeling (fibrosis, arthritis). Unlike

its homolog DPPIV (CD26), which is strictly an exopeptidase, FAP possesses both

exopeptidase (dipeptidyl peptidase) and endopeptidase (gelatinase) activity.

The Substrate:Z-Gly-Pro-MNA (Z-Glycyl-Proline-4-methoxy-2-naphthylamide) is a fluorogenic

substrate designed to target the post-proline cleavage capability of FAP.

The "Z" Group: The N-terminal Benzyloxycarbonyl (Z) protecting group blocks

aminopeptidase activity. This renders the substrate resistant to DPPIV, which requires a free

N-terminus.

The Specificity Challenge: While Z-Gly-Pro-MNA blocks DPPIV, it is not specific to FAP

alone. Prolyl Endopeptidase (PREP/POP), a cytosolic enzyme often released during cell

lysis, also cleaves Z-Gly-Pro motifs.
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The Solution: To achieve FAP specificity in complex biological samples (lysates, plasma),

this protocol incorporates a Differential Inhibition System using specific PREP inhibitors (e.g.,

Z-Pro-prolinal or KYP-2047).

Assay Principle
FAP hydrolyzes the peptide bond between the Proline residue and the MNA moiety. The

released 4-methoxy-2-naphthylamine (MNA) is highly fluorescent when excited at 340 nm.
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Figure 1: Enzymatic mechanism and specificity control strategy. Note that PREP interference

must be blocked to quantify FAP specifically.
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Component Specification Recommended Source

Substrate
Z-Gly-Pro-MNA (Z-Gly-Pro-4-

methoxy-2-naphthylamide)
Bachem / Sigma

FAP Control
Recombinant Human FAPα

(rhFAP)
R&D Systems / Sino Biological

PREP Inhibitor Z-Pro-prolinal (or KYP-2047) Sigma / Tocris

FAP Inhibitor
UAMC-1110 (Highly Selective)

or Talabostat
MedChemExpress / Tocris

Standard
4-Methoxy-2-naphthylamine

(Free MNA)
Sigma

Buffer Systems
Standard Assay Buffer (Physiological):

50 mM Tris-HCl, pH 7.5

150 mM NaCl

1 mg/mL BSA (Stabilizer)

High-Salt Buffer (Optimization for Stability):

Note: Some protocols recommend high salt to stabilize the FAP dimer.

50 mM Tris-HCl, pH 7.5

1 M NaCl

1 mg/mL BSA[1][2]

Experimental Protocol
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Substrate Stock: Dissolve Z-Gly-Pro-MNA in dry DMSO to 20 mM. Store at -20°C in aliquots.

Avoid freeze-thaw cycles.

Inhibitor Stocks:

Z-Pro-prolinal (PREP inhibitor): 10 mM in DMSO.

UAMC-1110 (FAP inhibitor): 10 µM in DMSO.

MNA Standard Curve: Prepare a dilution series of free MNA (0 – 50 µM) in Assay Buffer to

convert RFU to pmol product.

Phase 2: Sample Setup (96-Well Black Plate)
To ensure data integrity, every biological sample should be run in three conditions:

Well Type Composition Purpose

A: Total Activity Sample + Buffer
Measures FAP + PREP

activity.

B: FAP Specific
Sample + Z-Pro-prolinal (10

µM)

Blocks PREP. Signal is FAP

only.

C: Background
Sample + UAMC-1110 (10 nM)

+ Z-Pro-prolinal

Blocks FAP & PREP. Non-

enzymatic noise.

Phase 3: Assay Workflow
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1. Sample Addition
Add 50 µL Sample (Lysate/Plasma)

to Black 96-well Plate

2. Inhibitor Pre-Incubation
Add 10 µL Inhibitors (PREP/FAP)

Incubate 15 min @ 37°C

3. Substrate Initiation
Add 40 µL Z-Gly-Pro-MNA
(Final Conc: 50-100 µM)

4. Kinetic Measurement
Read Ex 340 nm / Em 425 nm
Every 2 min for 60 min @ 37°C

Click to download full resolution via product page

Figure 2: Step-by-step assay workflow ensuring proper pre-incubation for inhibitor binding.

Detailed Steps:

Add Sample: Pipette 50 µL of recombinant enzyme (0.1–0.5 µg/mL) or biological sample

(diluted lysate) into wells.

Pre-Incubation: Add 10 µL of Assay Buffer (for Total Activity) or Inhibitor working solutions.

Incubate for 15 minutes at 37°C. This allows the inhibitors to effectively block PREP/FAP

active sites before substrate competition begins.

Substrate Addition: Dilute the 20 mM Z-Gly-Pro-MNA stock to 250 µM in Assay Buffer. Add

40 µL to all wells (Final reaction concentration: 100 µM).

Read: Immediately place in a pre-heated (37°C) fluorescence microplate reader.
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Excitation: 340 nm

Emission: 425 nm

Mode: Kinetic (Read every 1-2 minutes for 30-60 minutes).

Data Analysis & Calculation
Velocity Calculation ( )
Determine the slope of the linear portion of the fluorescence curve (RFU/min) for each well.

Specific FAP Activity
Subtract the background and PREP activity to isolate FAP.

Note: If

, the sample contains negligible PREP activity (common in purified FAP, rare in tissue lysates).

Quantitative Conversion
Use the MNA Standard Curve slope (

in RFU/pmol) to calculate activity in Units (pmol/min).

Normalize to protein quantity (mg) to get Specific Activity (U/mg).

Troubleshooting & Optimization (Expertise Pillar)
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Issue Probable Cause Expert Solution

High Background (Well C)
Autofluorescence or Substrate

instability

MNA excites in the UV range

(340 nm), where many plastic

plates autofluoresce. Use

Quartz or UV-transparent

bottom plates. Ensure

substrate is fresh.

No Signal Inactive Enzyme (Monomer)

FAP requires

homodimerization for activity.

Avoid reducing agents

(DTT/BME) in the final assay

buffer, as they can disrupt the

dimer interface.

Signal in "FAP Specific"

Control
PREP Inhibitor Failure

Z-Pro-prolinal is reversible.

Ensure concentration is >10

µM. If using plasma,

endogenous esterases may

degrade inhibitors; add

inhibitor immediately before

use.

Low Sensitivity Substrate Choice

Z-Gly-Pro-MNA is robust but

less sensitive than Z-Gly-Pro-

AMC (Ex 380/Em 460). If

signal is too low, switch to

AMC substrate, but maintain

the same inhibitor strategy.

References
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Assay Buffer & Conditions

Recombinant Human Fibroblast Activ

Source:

Inhibitor Characterization (UAMC-1110)

UAMC-1110: A Highly Potent and Selective Inhibitor of FAP.[5]

Source:

Substrate Properties (MNA)

Fluorogenic Substr

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12328978/docs#application-note-precision-
measurement-of-fap-alpha-activity-using-z-gly-pro-mna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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